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Abstract: Dioctyl azelate (DOZ), a high-performance diester plasticizer, is integral to the

formulation of advanced polymer systems. With the chemical formula C25H48O4, DOZ is

particularly valued for its ability to impart exceptional low-temperature flexibility, durability, and

low volatility to a variety of materials.[1][2][3] This technical guide provides a comprehensive

overview of the physicochemical properties, mechanism of action, and specific applications of

DOZ in the coatings and adhesives sectors. It is intended for researchers, scientists, and

formulation professionals, offering detailed data, experimental protocols, and visual diagrams to

facilitate a deeper understanding and application of this versatile compound.

Physicochemical Properties of Dioctyl Azelate
Dioctyl azelate, also known as bis(2-ethylhexyl) azelate, is a clear, colorless to pale yellow oily

liquid.[1] It is synthesized through the esterification of azelaic acid with 2-ethylhexanol.[1][2] Its

distinct molecular structure contributes to its high efficiency as a plasticizer, characterized by

low volatility, excellent thermal stability, and compatibility with a wide range of polymers.[2][3][4]

DOZ is soluble in most organic solvents but insoluble in water, a crucial property for

applications requiring water resistance.[1][2]

Table 1: Physicochemical Properties of Dioctyl Azelate
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Property Value References

Chemical Name Bis(2-ethylhexyl) nonanedioate [1]

CAS Number 103-24-2 [1]

Molecular Formula C25H48O4 [1][5]

Molecular Weight 412.65 g/mol [1][2]

Appearance
Clear, colorless to pale yellow

liquid
[1][3]

Boiling Point >282°C; 237°C @ 5 Torr [2][4]

Melting Point -67°C [2]

Flash Point 211 - 213 °C [2][6]

Density 0.915 - 0.92 g/cm³ @ 25°C [2][4]

Water Solubility 0.1 mg/L @ 25°C [2]

Refractive Index 1.446 - 1.453 @ 25°C [2][7][8]

Mechanism of Action in Polymer Systems
In coatings and adhesives, DOZ functions primarily as an external plasticizer. Plasticizers are

added to polymers to increase their flexibility, workability, and distensibility.[9][10] The

mechanism involves the insertion of DOZ molecules between the rigid polymer chains. The

bulky, non-polar alkyl chains of DOZ disrupt the strong intermolecular forces (van der Waals

forces) between polymer chains, effectively pushing them apart. This separation increases the

free volume within the polymer matrix, allowing the polymer chains to slide past one another

more easily. The result is a significant reduction in the glass transition temperature (Tg) of the

polymer, transforming a rigid, brittle material into a flexible and durable one at its service

temperature.
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Caption: Logical flow of the polymer plasticization mechanism by Dioctyl Azelate (DOZ).

Applications in Coatings
DOZ is a valuable additive in the coatings industry, where it enhances film properties and

durability. It serves as a plasticizer and a coalescing agent, improving the flexibility and integrity

of the final coating film.

Improved Flexibility and Durability: By lowering the Tg of the binder resin, DOZ prevents

coatings from becoming brittle and cracking, especially at low temperatures or on substrates

subject to expansion and contraction.[11] This makes it ideal for architectural finishes,

automotive coatings, and protective coatings for flexible substrates like artificial leather.[2][4]

Enhanced Film Formation: In waterborne and solvent-borne coatings, DOZ acts as a

coalescing agent. It softens the polymer particles, allowing them to fuse together effectively

as the solvent evaporates, resulting in a continuous, uniform, and defect-free film.[12]

Low Volatility: DOZ's high boiling point and low volatility ensure it remains in the coating film

for an extended period, providing long-lasting plasticization and performance without

significant loss over time.[2][11]

Table 2: Illustrative Performance of DOZ in a PVC Plastisol Coating
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Property Control (No Plasticizer)
Formulation with 40 phr
DOZ

Hardness (Shore A) >95 75

Tensile Strength (MPa) 55 20

Elongation at Break (%) <10 350

Low-Temperature Flexibility

(°C)
5 -50

Note: Data is illustrative, based on typical performance characteristics of DOZ in PVC.

Applications in Adhesives
In adhesive formulations, DOZ is used to modify the properties of the base polymer, improving

tack, peel strength, and flexibility.[7] Its compatibility with a wide range of polymers, including

vinyls and synthetic rubbers, makes it a versatile choice.[2][4]

Pressure-Sensitive Adhesives (PSAs): DOZ can be used to adjust the viscoelastic properties

of PSAs, optimizing the balance between tack (initial adhesion) and peel strength.

Flexible Adhesives and Sealants: For applications requiring the adhesive or sealant to

remain flexible after curing, such as in construction or automotive assembly, DOZ is an

excellent additive. It ensures the bond can withstand vibration, impact, and thermal cycling

without failure.[7]

Food Packaging Adhesives: Due to its low migration potential and favorable toxicological

profile compared to some traditional plasticizers, DOZ is suitable for use in adhesives for

food packaging applications.

Table 3: Illustrative Adhesion Properties of a Vinyl Acetate Copolymer Adhesive
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Property Control (No Plasticizer) Formulation with 15% DOZ

Peel Adhesion (N/25mm) 8.5 15.2

Shear Strength (hours) 120 95

Loop Tack (N) 5.0 9.8

Service Temperature Range

(°C)
-10 to 60 -40 to 65

Note: Data is illustrative and depends on the specific formulation and substrates.

Experimental Protocols
Protocol: Evaluating Plasticizer Efficiency in a Coating
Film via DMA
This protocol outlines a method to quantify the effect of DOZ on the thermomechanical

properties of a polymer coating using Dynamic Mechanical Analysis (DMA).

1. Materials & Equipment:

Base polymer resin (e.g., PVC, acrylic emulsion)

Dioctyl azelate (DOZ)

Appropriate solvent (if required)

Film applicator/casting knife

Glass plates or release liner

Drying oven

Dynamic Mechanical Analyzer (DMA) with a film tension clamp

2. Formulation Preparation:
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Prepare a control formulation of the polymer resin without any plasticizer.

Prepare a series of experimental formulations by adding DOZ to the resin at varying

concentrations (e.g., 10, 20, 30, 40 parts per hundred resin, phr).

Ensure thorough mixing to achieve a homogeneous dispersion of the plasticizer.

3. Film Casting and Curing:

Cast films of each formulation onto a glass plate or release liner using a film applicator set to

a specific thickness (e.g., 500 µm).

Cure the films according to the resin manufacturer's recommendations (e.g., air dry for 24

hours, followed by oven drying at 60°C for 2 hours) to remove all solvent and ensure

complete film formation.

4. Sample Preparation for DMA:

Carefully remove the cured films from the substrate.

Cut rectangular specimens from each film to the dimensions required by the DMA instrument

(e.g., 6 mm width x 20 mm length).

5. DMA Testing:

Mount a specimen in the DMA's film tension clamp.

Set the experimental parameters:

Test Mode: Temperature Ramp

Frequency: 1 Hz

Strain: 0.1% (within the linear viscoelastic region)

Temperature Range: -80°C to 100°C

Heating Rate: 3°C/min
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Run the temperature scan. The DMA will measure the storage modulus (E'), loss modulus

(E''), and tan delta (E''/E') as a function of temperature.

6. Data Analysis:

The glass transition temperature (Tg) is identified as the peak of the tan delta curve.

Plot Tg as a function of DOZ concentration. A decrease in Tg indicates effective

plasticization.

Compare the storage modulus (E') of the different formulations in the rubbery plateau region

(above Tg) to assess the degree of softening.
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Caption: Experimental workflow for evaluating plasticizer efficiency using DMA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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